7-Chloro-1-(4-fluorophenyl)-2-(6-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C23H14ClFN2O3
• Molecular Weight: 420.8 g/mol
• IUPAC Name: 7-chloro-1-(4-fluorophenyl)-2-(6-methylpyridin-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H14ClFN2O3/c1-12-3-2-4-18(26-12)27-20(13-5-8-15(25)9-6-13)19-21(28)16-11-14(24)7-10-17(16)30-22(19)23(27)29/h2-11,20H,1H3
• InChI Key: AIIKZPPPTHXSFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)Cl)C5=CC=C(C=C5)F

Description

This compound belongs to the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione family, characterized by a fused tricyclic scaffold with a chromene ring, a pyrrole moiety, and two ketone groups. Key structural features include:

• 4-Fluorophenyl group at position 1, contributing to lipophilicity and metabolic stability.
• 6-Methylpyridin-2-yl substituent at position 2, offering steric and electronic modulation for target binding.

Biological Activity

7-Chloro-1-(4-fluorophenyl)-2-(6-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound notable for its unique chromeno-pyrrole structure. This compound has garnered attention in medicinal chemistry due to its potential biological activities, which are attributed to its structural features and functional groups. The molecular formula is $C_{16}H_{14}ClFN_{4}O_{2}$, with a molecular weight of approximately 407.85 g/mol .

Structural Characteristics

The compound features:

• A chloro group at the 7-position.
• A fluorophenyl moiety at the 1-position.
• A methylpyridine substituent at the 2-position.

These structural elements contribute to its reactivity and interaction with biological targets.

Biological Activity

Research indicates that compounds with similar chromeno-pyrrole structures often exhibit significant biological activities. Preliminary studies suggest that 7-chloro-1-(4-fluorophenyl)-2-(6-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione may possess activities such as:

• Anticancer properties : Similar chromeno-pyrrole derivatives have shown efficacy against various cancer cell lines.
• Antimicrobial effects : Some derivatives exhibit antibacterial activity comparable to established antibiotics .

Case Studies and Research Findings

Several studies have explored the biological activity of compounds related to this structure:

• Anticancer Activity : A study evaluated the cytotoxic effects of synthesized pyrrole derivatives on melanoma and keratinocyte cell lines. The results indicated promising antiproliferative activity with IC50 values suggesting effective inhibition of cell growth .
• Antimicrobial Properties : Research has demonstrated that chromeno derivatives exhibit antibacterial activity against Gram-positive and Gram-negative bacteria, highlighting their potential as therapeutic agents .
• Mechanism of Action : Molecular docking simulations have been employed to understand the binding affinity of this compound to various biological targets, providing insights into its mechanism of action .

Comparative Analysis

To illustrate the diversity of compounds within this chemical class, a comparison table is provided below:

Compound Name	Structural Features	Biological Activity
1-(4-Fluorophenyl)-6,7-dimethyl-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	Similar chromeno-pyrrole structure	Anticancer
7-Chloro-6-fluoro-1-(2-isopropyl-4-methylpyridin-3-yl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione	Contains pyrimidine moiety	Antimicrobial
7-Methyl-1-(4-fluorophenyl)-5-(6-methylpyridin-3-yloxy)-1H-pyrazolo[4,3-e]pyrimidin-4-one	Pyrazolo-pyrimidine structure	Enzyme inhibitor

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural and functional distinctions from analogs are outlined below:

Table 1: Structural and Functional Comparison

Compound Name / Substituents	Key Differences	Physicochemical Properties	Reference
7-Chloro-1-(4-fluorophenyl)-2-(6-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	Reference compound with 4-fluorophenyl and 6-methylpyridin-2-yl groups.	Likely high lipophilicity (due to fluorine), moderate solubility (pyridine enhances polarity).	N/A
7-Chloro-1-(4-hydroxyphenyl)-2-phenethyl analog (4{8–11–24})	4-Hydroxyphenyl instead of 4-fluorophenyl; phenethyl substituent at position 2.	Higher polarity (hydroxyl group), lower metabolic stability. IR: 1701 cm⁻¹ (C=O), mp >295°C, yield 72% .
7-Chloro-1-(3-hydroxyphenyl)-2-(furan-2-ylmethyl) analog (4{9–5–21})	3-Hydroxyphenyl and furan-2-ylmethyl substituents.	Reduced steric bulk (furan vs. pyridine). IR: 1659 cm⁻¹ (C=O), mp 276–279°C, yield 62% .
7-Chloro-1-(4-fluorophenyl)-2-(2-morpholin-4-ylethyl) analog	Morpholinylethyl group at position 2 instead of pyridinyl.	Enhanced solubility (morpholine’s polarity), potential for improved pharmacokinetics .
7-Chloro-2-(4-methylpyridin-2-yl)-1-(3-nitrophenyl) analog	3-Nitrophenyl (electron-withdrawing) instead of 4-fluorophenyl; 4-methylpyridin-2-yl vs. 6-methylpyridin-2-yl.	Higher reactivity (nitro group), altered steric profile. RN: 714933-83-2 .
1-(4-Fluorophenyl)-7-methyl-2-(4-methylpyridin-2-yl) analog	7-Methyl on chromene ring; 4-methylpyridin-2-yl vs. 6-methylpyridin-2-yl.	Increased steric hindrance at position 7; potential metabolic stability differences. ChemSpider ID: N/A .

Key Findings:

Pyridinyl substituents (e.g., 6-methylpyridin-2-yl) balance lipophilicity and polarity, whereas morpholinylethyl groups () prioritize solubility .

Synthetic Yields: Yields for analogs range from 62–72%, suggesting moderate efficiency in chromenopyrrole synthesis .

Spectral Signatures :

• All analogs share strong carbonyl IR peaks (1647–1701 cm⁻¹) and aromatic proton signals in 1H NMR (δ 6.25–9.53 ppm) .

Biological Implications :

• The 6-methylpyridin-2-yl group in the target compound may offer superior steric compatibility with biological targets compared to bulkier substituents like phenethyl .